Cas no 1318762-87-6 (N1,N2-Bis(4-fluorobenzyl)cyclohexane-1,2-diamine)

• Product Name: N1,N2-Bis(4-fluorobenzyl)cyclohexane-1,2-diamine
• CAS No: 1318762-87-6
• MF: C₂₀H₂₄F₂N₂
• MW: 330.414772033691
• MDL: MFCD21098652
• CID: 2091084
• PubChem ID: 18914006
• Update Time: 2025-04-21

N1,N2-Bis(4-fluorobenzyl)cyclohexane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N2-Bis(4-fluorobenzyl)cyclohexane-1,2-diamine
• 1-N,2-N-bis[(4-fluorophenyl)methyl]cyclohexane-1,2-diamine
• 1318762-87-6
• SB82765
• N,N'-Bis-(4-fluoro-benzyl)-cyclohexane-1,2-diamine
• 1,2-Cyclohexanediamine, N1,N2-bis[(4-fluorophenyl)methyl]-
• CS-0444456
• N1,N2-BIS[(4-FLUOROPHENYL)METHYL]CYCLOHEXANE-1,2-DIAMINE
• AKOS024464442

• MDL： MFCD21098652
• Inchi： 1S/C20H24F2N2/c21-17-9-5-15(6-10-17)13-23-19-3-1-2-4-20(19)24-14-16-7-11-18(22)12-8-16/h5-12,19-20,23-24H,1-4,13-14H2
• InChI Key： QTUZDQRFYDFJHL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC1CCCCC1NCC1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 330.19075510g/mol
• Monoisotopic Mass: 330.19075510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 24.1Ų